Cas no 1005294-51-8 (N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 1005294-51-8
• MF: C₂₄H₂₆N₄O₅S₂
• MW: 514.617043018341
• CID: 6044901
• PubChem ID: 18567824
• Update Time: 2025-07-18

N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(piperidine-1-sulfonyl)benzamide
• Benzamide, N-[3-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-4-(1-piperidinylsulfonyl)-
• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-piperidin-1-ylsulfonylbenzamide
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide
• F2098-0214
• 1005294-51-8
• AKOS001951019

• Inchi： 1S/C24H26N4O5S2/c1-2-34(30,31)23-14-13-22(26-27-23)19-7-6-8-20(17-19)25-24(29)18-9-11-21(12-10-18)35(32,33)28-15-4-3-5-16-28/h6-14,17H,2-5,15-16H2,1H3,(H,25,29)
• InChI Key： SMPATKYQLUSYBD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(S(CC)(=O)=O)C=C2)=C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 514.13446229g/mol
• Monoisotopic Mass: 514.13446229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• pka: 12.34±0.70(Predicted)

Additional information on N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(piperidine-1-sulfonyl)benzamide

N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulfonyl)benzamide: A Comprehensive Overview

N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulfonyl)benzamide (CAS No. 1005294-51-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of benzamide and features a unique combination of functional groups, including an ethanesulfonyl moiety, a pyridazine ring, and a piperidine sulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The ethanesulfonyl group in the compound is known for its ability to enhance the lipophilicity and metabolic stability of the molecule. This characteristic is particularly important in drug design, as it can improve the oral bioavailability and pharmacokinetic properties of the compound. The pyridazine ring, on the other hand, is a heterocyclic aromatic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antiviral, and antitumor properties. The presence of this ring in N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulfonyl)benzamide suggests that it may exhibit similar pharmacological effects.

The piperidine sulfonyl group is another key structural feature of this compound. Piperidine derivatives are widely used in medicinal chemistry due to their ability to modulate various biological targets, such as receptors, enzymes, and ion channels. The sulfonyl group attached to the piperidine ring can further enhance the compound's potency and selectivity by influencing its interactions with target proteins. This combination of functional groups makes N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulfonyl)benzamide a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulfonyl)benzamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that it may have potential as a treatment for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preclinical studies have demonstrated that N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulfonyl)benzamide can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings highlight its potential as a novel anticancer agent.

In addition to its therapeutic applications, N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulfonyl)benzamide has also been studied for its pharmacokinetic properties. Animal studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for further development into a viable pharmaceutical product.

The safety profile of N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulfonyl)benzamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential use in clinical trials.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulonyl)benzamide. Ongoing studies are focusing on identifying the specific molecular targets and signaling pathways involved in its biological activities. Additionally, efforts are being made to develop more potent and selective analogs through structure-based drug design.

In conclusion, N-{3-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(Piperidine-1-sulonyl)benzamide (CAS No. 1005294-51-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups endows it with diverse biological activities and favorable pharmacokinetic properties. As research continues to advance our understanding of this compound, it holds promise as a novel therapeutic agent for treating various diseases.